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AC915 Technical Support Center: High-
Temperature Applications
This technical support center provides troubleshooting guidance and answers to frequently

asked questions for researchers, scientists, and drug development professionals experiencing

erratic readings from the AC915 accelerometer in high-temperature environments.

Frequently Asked Questions (FAQs)
Q1: Why are my AC915 accelerometer readings erratic at high temperatures?

Erratic readings from the AC915 accelerometer at elevated temperatures can stem from

several factors. The most common cause is the temperature exceeding the sensor's specified

operating range, which can lead to permanent damage to the internal amplifier.[1][2] Other

potential causes include thermal transients, which are rapid changes in temperature that can

induce a low-frequency signal, and issues with cabling or connectors that may be exacerbated

by high heat.[1][2]

Q2: What is the maximum operating temperature for the AC915?

The AC915 has a specified operating temperature range of -40°C to 121°C (-40°F to 250°F).[3]

Operating the accelerometer above this range can lead to a degradation of the internal

electronics and a permanent change in the sensor's performance characteristics.
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Q3: Can a high-temperature environment affect the sensor's bias voltage?

Yes, prolonged exposure to high temperatures is a common cause of a slowly rising or

declining bias voltage.[1][2] This shift in the Bias Output Voltage (BOV) can trigger alarms in

monitoring systems and indicates that the sensor's amplifier may be permanently damaged.[1]

Q4: How can I distinguish between a faulty sensor and a cable issue?

Most accelerometer issues can be diagnosed by measuring the bias voltage.[2] If the bias

voltage is within the correct limits, the sensor is likely functioning correctly. Cable faults can

often be isolated by checking for continuity and ensuring that there are no shorts in the cabling,

particularly at the connectors where high temperatures can cause materials to degrade.[1]

Troubleshooting Guide
Problem: Erratic or Drifting Readings at High Temperatures

Q1: I'm observing erratic readings from my AC915 when my experiment reaches high

temperatures. What is the first thing I should check?

First, verify that the ambient temperature of your experiment does not exceed the AC915's

maximum operating temperature of 121°C (250°F).[3] Exceeding this limit is a common cause

of sensor failure.[1][2]

Q2: My operating temperature is within the specified range, but the readings are still unstable.

What's the next step?

Check the sensor's Bias Output Voltage (BOV). A stable BOV within the manufacturer's

specifications (typically 10-14 VDC for the AC915) indicates a healthy sensor. An unstable,

rising, or falling BOV often points to thermal damage to the sensor's internal electronics.[1][2]

Q3: The bias voltage seems to be fluctuating. What could be causing this?

Fluctuations in bias voltage can be caused by several factors:

Thermal Transients: Rapid temperature changes can cause uneven thermal expansion of the

sensor housing, which the sensor may interpret as a low-frequency signal.[1][2]
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Poor Connections: High temperatures can affect the integrity of connectors. Check for

corroded, dirty, or loose connections.[1]

Cable Issues: Ensure the cable is securely fastened and not subject to "cable whip," which

can introduce noise into the signal.[4]

Q4: I've checked the temperature and bias voltage, and they seem to be within limits. What

else could be the problem?

Inspect the mounting of the accelerometer. Improper mounting can lead to poor data collection,

and the choice of adhesive can be critical at high temperatures.[4] Also, consider the possibility

of signal overload from high-frequency vibrations, which can cause the sensor's amplifier to

saturate and produce erratic readings.[1][2]

AC915 Technical Specifications
Parameter Specification

Sensitivity (±10%) 100 mV/g

Frequency Response (±3dB) 0.5 - 15,000 Hz

Dynamic Range ± 50 g, peak

Temperature Range -40 to 121°C (-40 to 250°F)

Bias Output Voltage 10-14 VDC

Sensing Element PZT Ceramic

Case Material 316L Stainless Steel

Experimental Protocols
Protocol: Temperature Validation of Accelerometer Performance

Objective: To validate the performance of the AC915 accelerometer across a range of

temperatures and identify the onset of erratic readings.

Materials:
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AC915 Accelerometer

Vibration shaker for controlled input

Environmental chamber with temperature control

Data acquisition system

Calibrated thermocouple

Methodology:

Mount the AC915 accelerometer and the thermocouple to the vibration shaker inside the

environmental chamber.

Set the environmental chamber to room temperature (e.g., 25°C).

Apply a known vibration input to the shaker (e.g., 1g at 100 Hz).

Record the accelerometer's output and bias voltage for 5 minutes to establish a baseline.

Increase the chamber temperature in increments of 10°C.

At each temperature increment, allow the system to stabilize for 30 minutes.

Repeat steps 3 and 4 at each temperature increment.

Continue this process until the maximum operating temperature of 121°C is reached.

Analyze the recorded data for any significant deviation in sensitivity or fluctuations in the bias

voltage as a function of temperature.

Visualizations
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Erratic Readings at High Temperature
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Caption: Troubleshooting workflow for erratic accelerometer readings.
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Biomaterial Degradation Pathway
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Caption: Hypothetical signaling pathway for biomaterial degradation monitoring.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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